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  3. (14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one (14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996059
InChI: InChI=1S/C33H25BrClN3OS/c1-19-17-23(20(2)37(19)26-14-12-25(35)13-15-26)18-29-32(39)38-31(22-7-10-24(34)11-8-22)28-16-9-21-5-3-4-6-27(21)30(28)36-33(38)40-29/h3-8,10-15,17-18,31H,9,16H2,1-2H3/b29-18+
SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)C=C3C(=O)N4C(C5=C(C6=CC=CC=C6CC5)N=C4S3)C7=CC=C(C=C7)Br
Molecular Formula: C33H25BrClN3OS
Molecular Weight: 627 g/mol

(14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

CAS No.:

Cat. No.: VC0996059

Molecular Formula: C33H25BrClN3OS

Molecular Weight: 627 g/mol

* For research use only. Not for human or veterinary use.

(14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one -

Specification

Molecular Formula C33H25BrClN3OS
Molecular Weight 627 g/mol
IUPAC Name (14E)-11-(4-bromophenyl)-14-[[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Standard InChI InChI=1S/C33H25BrClN3OS/c1-19-17-23(20(2)37(19)26-14-12-25(35)13-15-26)18-29-32(39)38-31(22-7-10-24(34)11-8-22)28-16-9-21-5-3-4-6-27(21)30(28)36-33(38)40-29/h3-8,10-15,17-18,31H,9,16H2,1-2H3/b29-18+
Standard InChI Key HWLUOIBTFSRMOJ-RDRPBHBLSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)/C=C/3\C(=O)N4C(C5=C(C6=CC=CC=C6CC5)N=C4S3)C7=CC=C(C=C7)Br
SMILES CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)C=C3C(=O)N4C(C5=C(C6=CC=CC=C6CC5)N=C4S3)C7=CC=C(C=C7)Br
Canonical SMILES CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)C=C3C(=O)N4C(C5=C(C6=CC=CC=C6CC5)N=C4S3)C7=CC=C(C=C7)Br

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